N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide

• IUPAC Name: N-[2-(4-chloroanilino)-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C15H19ClN2O2/c16-12-6-8-13(9-7-12)18-14(19)10-17-15(20)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,17,20)(H,18,19)
• InChI Key: QETSDJNFIAUZKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide, also known as CX5461, is a small molecule inhibitor that selectively targets RNA polymerase I (Pol I) transcription. CX5461 has gained significant attention in recent years due to its potential as a cancer therapeutic agent.

Mechanism of Action

N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide selectively inhibits Pol I transcription by binding to the DNA promoter region of the Pol I gene. This binding prevents the recruitment of essential transcription factors and RNA polymerase to the promoter, leading to a decrease in rRNA synthesis. The inhibition of Pol I transcription by N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has been shown to induce DNA damage and activate the p53 pathway, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide are mainly related to its inhibition of Pol I transcription. In cancer cells, N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has been shown to decrease rRNA synthesis, induce DNA damage, and activate the p53 pathway. These effects lead to cell cycle arrest and apoptosis, ultimately resulting in cell death. In normal cells, N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has minimal effects on Pol I transcription and cell viability.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide in lab experiments is its selectivity for Pol I transcription. This selectivity allows researchers to study the specific role of Pol I transcription in cancer cells without affecting other cellular processes. However, N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has some limitations in lab experiments. The synthesis of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is a complex process that requires expertise in organic chemistry, making it difficult for some researchers to obtain. Additionally, N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has limited solubility in water, which can affect its bioavailability and efficacy in some experiments.

Future Directions

There are several future directions for N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide research. One potential direction is the development of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide as a cancer therapeutic agent. Preclinical studies have shown promising results, and clinical trials are currently underway to evaluate the safety and efficacy of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide in cancer patients. Another direction is the investigation of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide's effects on other cellular processes. Recent studies have suggested that N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide may have additional effects on DNA repair and the immune system, which could have implications for cancer therapy and other diseases. Overall, N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is a promising small molecule inhibitor with significant potential for scientific research and therapeutic development.

Synthesis Methods

N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is synthesized through a series of chemical reactions. The starting material is 4-chloroaniline, which is reacted with ethyl acetoacetate to form an intermediate product. This intermediate is then reacted with cyclohexanecarboxylic acid to yield N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide. The synthesis of N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is mainly used in scientific research to study the role of Pol I transcription in cancer cells. Pol I transcription is responsible for the production of ribosomal RNA (rRNA), which is essential for protein synthesis and cell growth. N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide selectively inhibits Pol I transcription, leading to a decrease in rRNA synthesis and cell death. N-{2-[(4-chlorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has shown promise in preclinical studies as a potential therapeutic agent for various types of cancer, including breast, ovarian, and pancreatic cancer.